Cas no 1797901-02-0 (WUNVRWPFHMNQHG-UHFFFAOYSA-N)

• Product Name: WUNVRWPFHMNQHG-UHFFFAOYSA-N
• CAS No: 1797901-02-0
• MF: C₂₁H₂₇NO₄
• MW: 357.443386316299
• CID: 5372471
• Update Time: 2025-10-12

WUNVRWPFHMNQHG-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• WUNVRWPFHMNQHG-UHFFFAOYSA-N

• Inchi： 1S/C21H27NO4/c1-22(19(23)15-4-6-16(7-5-15)20(24)25-2)21(26-3)17-9-13-8-14(11-17)12-18(21)10-13/h4-7,13-14,17-18H,8-12H2,1-3H3
• InChI Key： UGNAQOYTOGRJGM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(=O)N(C2(OC)C3CC4CC2CC(C4)C3)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on WUNVRWPFHMNQHG-UHFFFAOYSA-N

Comprehensive Analysis of CAS No 1797901-02-0 and Its Key Identifier WUNVRWPFHMNQHG-UHFFFAOYSA-N

In the rapidly evolving field of chemical research and pharmaceutical development, the compound identified by CAS No 1797901-02-0 and its InChIKey WUNVRWPFHMNQHG-UHFFFAOYSA-N has garnered significant attention. This unique identifier, often searched in academic and industrial databases, plays a pivotal role in molecular characterization. Researchers and professionals frequently inquire about its structural properties, synthesis pathways, and potential applications, making it a subject of high relevance in modern scientific discourse.

The CAS No 1797901-02-0 is a specialized compound often associated with advanced material science and biotechnological innovations. Its InChIKey WUNVRWPFHMNQHG-UHFFFAOYSA-N serves as a digital fingerprint, enabling precise identification across global chemical registries. This is particularly valuable in contexts such as drug discovery, where accurate molecular tracking is critical. Recent trends indicate a surge in searches related to "molecular docking" and "structure-activity relationships," highlighting the growing interest in how this compound interacts with biological targets.

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